Cas no 33224-19-0 (3-Methoxy-5-nitrobenzonitrile)

• Product Name: 3-Methoxy-5-nitrobenzonitrile
• CAS No: 33224-19-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00463876
• CID: 1038144
• PubChem ID: 4267958
• Update Time: 2025-04-20

3-Methoxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-nitrobenzonitrile
• DB-011214
• A875360
• AKOS005442448
• AS-40400
• SCHEMBL6743785
• DTXSID50401402
• 33224-19-0
• CS-0160020
• Benzonitrile, 3-methoxy-5-nitro-
• MFCD00463876
• STK366080
• DTXCID40352257

• MDL： MFCD00463876
• Inchi： 1S/C8H6N2O3/c1-13-8-3-6(5-9)2-7(4-8)10(11)12/h2-4H,1H3
• InChI Key： IULAXWUZAPAHIH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides